N-(4-fluorobenzyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H20FN3O2S/c1-24-18(15-5-9-17(26-2)10-6-15)12-23-20(24)27-13-19(25)22-11-14-3-7-16(21)8-4-14/h3-10,12H,11,13H2,1-2H3,(H,22,25)
• InChI Key: RAYZDCNFZGFCCG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NCC2=CC=C(C=C2)F)C3=CC=C(C=C3)OC
• Molecular Formula: C20H20FN3O2S
• Molecular Weight: 385.5 g/mol

Description

N-(4-fluorobenzyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20FN3O2S and its molecular weight is 385.46. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research has delved into the synthesis of compounds with structural similarities to N-(4-fluorobenzyl)-2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide, focusing on their chemical synthesis, characterization, and potential biological activities. For instance, studies on the synthesis of novel compounds involving imidazol and thiadiazole moieties have revealed insights into their structural and spectroscopic properties (Banu et al., 2013), indicating the significance of such compounds in developing therapeutic agents.

Potential Biological Activities

Compounds featuring imidazol, thiadiazole, and acetamide groups have been explored for their biological activities, including anti-inflammatory, cytotoxic, and potential antipsychotic effects. The anti-inflammatory activity of related compounds has been a focus, with some derivatives showing significant activity in this regard (Khalifa & Abdelbaky, 2008). This suggests that compounds with similar structures may hold potential for therapeutic applications in treating inflammation-related conditions.

Additionally, the cytotoxic activities of imidazothiadiazole derivatives against various cancer cell lines have been evaluated, with some showing promising results (Ding et al., 2012). These findings highlight the potential of such compounds in cancer research, particularly in identifying new anticancer agents.